Cas no 332070-62-9 (1H-Pyrazole-4-carboxylicacid,3-ethoxy-1-ethyl-,ethylester(9CI))

1H-Pyrazole-4-carboxylicacid,3-ethoxy-1-ethyl-,ethylester(9CI) structure
332070-62-9 structure
Product Name:1H-Pyrazole-4-carboxylicacid,3-ethoxy-1-ethyl-,ethylester(9CI)
CAS No:332070-62-9
MF:C10H16N2O3
MW:212.245642662048
CID:1017654
PubChem ID:45094274
Update Time:2025-04-20

1H-Pyrazole-4-carboxylicacid,3-ethoxy-1-ethyl-,ethylester(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylicacid,3-ethoxy-1-ethyl-,ethylester(9CI)
    • DB-254697
    • 332070-62-9
    • Ethyl 3-ethoxy-1-ethyl-1H-pyrazole-4-carboxylate
    • SCHEMBL23273688
    • Inchi: 1S/C10H16N2O3/c1-4-12-7-8(10(13)15-6-3)9(11-12)14-5-2/h7H,4-6H2,1-3H3
    • InChI Key: OSXMONHTERWMAT-UHFFFAOYSA-N
    • SMILES: O(CC)C1C(C(=O)OCC)=CN(CC)N=1

Computed Properties

  • Exact Mass: 212.11618
  • Monoisotopic Mass: 212.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.4A^2
  • XLogP3: 1.4

Experimental Properties

  • PSA: 53.35
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